Cas no 1268335-28-9 (1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid)

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid structure
1268335-28-9 structure
Product Name:1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid
CAS No:1268335-28-9
MF:C8H7BO4
MW:177.94978260994
MDL:MFCD20661020
CID:2189001
PubChem ID:66958244
Update Time:2025-04-21

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid
    • CS-0311295
    • DB-291425
    • 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylicacid
    • SY262573
    • MFCD20661020
    • 1268335-28-9
    • SCHEMBL1232218
    • 1-hydroxy-3H-2,1-benzoxaborole-7-carboxylic acid
    • 964-070-2
    • 1-hydroxy-1,3-dihydro-2,1-benzoxaborole-7-carboxylic acid
    • MDL: MFCD20661020
    • Inchi: 1S/C8H7BO4/c10-8(11)6-3-1-2-5-4-13-9(12)7(5)6/h1-3,12H,4H2,(H,10,11)
    • InChI Key: KGTHRIXVWMXJBZ-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C(=O)O)=CC=CC=2C1)O

Computed Properties

  • Exact Mass: 178.0437389g/mol
  • Monoisotopic Mass: 178.0437389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 380.5±52.0 °C at 760 mmHg
  • Flash Point: 183.9±30.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid Security Information

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carboxylic acid Pricemore >>

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